Cas no 2360181-69-5 (tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate
• CAS No: 2360181-69-5
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 6176536
• PubChem ID: 165670489
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate
• 2360181-69-5
• EN300-1881147
• tert-butyl N-[3-amino-2-methyl-2-(1H-pyrazol-5-yl)propyl]carbamate

• Inchi： 1S/C12H22N4O2/c1-11(2,3)18-10(17)14-8-12(4,7-13)9-5-6-15-16-9/h5-6H,7-8,13H2,1-4H3,(H,14,17)(H,15,16)
• InChI Key： RLXUJFORROBHHR-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C1=CC=NN1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 93Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate

Introduction to Tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate (CAS No. 2360181-69-5)

tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate, with the CAS number 2360181-69-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including an amino group, a methyl group, and a pyrazole ring, which contribute to its unique chemical properties and reactivity.

The tert-butyl moiety in the name of this compound is a branched alkyl group that enhances the stability and lipophilicity of the molecule, making it more suitable for absorption and distribution within biological systems. This feature is particularly important in drug design, as it can influence the compound's pharmacokinetic profile. The presence of the amino group at the 3-position of the propyl chain further increases the compound's potential for interaction with biological targets, such as enzymes and receptors.

The pyrazole ring is another critical component of this compound, known for its ability to modulate various biological pathways. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 1H-pyrazol-5-yl moiety in this compound may contribute to its ability to inhibit specific enzymes or receptors involved in disease pathways. This makes tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate a promising candidate for further investigation in drug discovery.

Recent research has highlighted the importance of carbamate-based compounds in the development of new therapeutic agents. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules and as direct inhibitors of various enzymatic activities. For instance, studies have shown that carbamate derivatives can effectively target carbonic anhydrase enzymes, which are involved in processes such as respiration and acid-base balance in organisms. The structural features of tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate make it a potential lead compound for developing novel inhibitors with therapeutic applications.

In addition to their enzymatic activities, carbamates have also been explored for their role in modulating signal transduction pathways. The amino group and the pyrazole ring in this compound can interact with various proteins and peptides, potentially leading to effects on cellular processes such as proliferation, differentiation, and apoptosis. These interactions are crucial for understanding the compound's mechanism of action and its potential as a therapeutic agent.

The synthesis of tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group at the carbamate position enhances the compound's stability against hydrolysis, which is an important consideration for long-term storage and application. The incorporation of the pyrazole ring requires careful handling to ensure optimal yield and purity.

One of the most significant challenges in working with this compound is optimizing its solubility and bioavailability. Carbamates can exhibit limited solubility in aqueous environments, which can hinder their absorption and distribution within biological systems. Researchers have employed various strategies to improve solubility, such as using prodrugs or co-administering with solubilizing agents. These approaches can enhance the pharmacokinetic properties of tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-yl)propylcarbamate and improve its overall efficacy.

The potential applications of this compound extend across multiple therapeutic areas. For example, its structural features suggest that it may have utility in treating neurological disorders by interacting with neurotransmitter receptors or enzymes involved in neural signaling. Additionally, its ability to modulate inflammatory pathways could make it valuable in developing treatments for autoimmune diseases or chronic inflammatory conditions.

In conclusion, tert-butyl N-3-amino-2-methyl-2-(1H-pyrazol-5-y l)propylcarbamate (CAS No. 2360181-69-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure, incorporating functional groups such as amino groups, methyl groups, and a pyrazole ring, makes it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and mechanisms of action, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.